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Compound of Interest

Compound Name: 6-Methoxy-1-tetralone

Cat. No.: B092454 Get Quote

A Technical Guide to the Physical Properties of
6-Methoxy-1-tetralone
This document provides a detailed overview of the key physical properties of 6-Methoxy-1-
tetralone (CAS: 1078-19-9), a crucial reagent in the synthesis of various compounds, including

anticancer agents and apoptosis inducers.[1] This guide is intended for researchers, scientists,

and professionals in the field of drug development, offering precise data and standardized

methodologies for its characterization.

Core Physical Properties
The melting and boiling points are critical physical constants used for the identification and

purity assessment of 6-Methoxy-1-tetralone.[2][3] A pure crystalline compound typically

exhibits a sharp melting point over a narrow range (0.5-1.0°C), whereas impurities can cause a

depression and broadening of this range.[2][3][4] Similarly, a sharp, well-defined boiling point is

an indicator of a substance's purity.[3][5]

The experimentally determined physical properties of 6-Methoxy-1-tetralone are summarized

in the table below.
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Physical Property Value Notes

Melting Point 77-79 °C
Crystalline solid at room

temperature.[1][6][7]

Boiling Point 171 °C
Measured at a reduced

pressure of 11 mmHg.[1]

Appearance
Yellow to light brown crystalline

powder.[6][8]

Molecular Formula C₁₁H₁₂O₂

Molecular Weight 176.21 g/mol [8]

Experimental Protocols for Property Determination
While specific experimental reports detailing the determination for this exact molecule are not

provided, the following sections describe standardized and widely accepted laboratory

protocols for measuring the melting and boiling points of organic compounds like 6-Methoxy-1-
tetralone.

This method is the most common technique for determining the melting point of a crystalline

solid.[2] It relies on heating a small sample packed into a capillary tube and observing the

temperature range over which it transitions from a solid to a liquid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[2]

Glass capillary tubes (sealed at one end)[2][4]

Calibrated thermometer

Sample of 6-Methoxy-1-tetralone

Procedure:
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Sample Preparation: A small amount of dry 6-Methoxy-1-tetralone powder is finely crushed.

The open end of a capillary tube is pushed into the powder to load 1-2 mm of the sample.[4]

The tube is then tapped gently to pack the sample tightly at the sealed end.

Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point

apparatus alongside a thermometer.[2]

Heating: The sample is heated rapidly at first to determine an approximate melting

temperature. The apparatus is then allowed to cool.

Accurate Determination: For a precise measurement, the sample is heated again, but the

rate is slowed to approximately 1-2°C per minute as the temperature approaches the

estimated melting point.[2]

Observation and Recording: Two temperatures are recorded: T1, the temperature at which

the first drop of liquid appears, and T2, the temperature at which the entire sample has

completely melted into a clear liquid.[4] The melting point is reported as the range from T1 to

T2.[3][4]
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Workflow for Melting Point Determination

For determining the boiling point with a small amount of liquid, the micro method using a

capillary tube is efficient. Since 6-Methoxy-1-tetralone is a solid at room temperature, it would

first need to be melted to perform this test.

Apparatus:

Small test tube (fusion tube)

Capillary tube (sealed at one end)
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Thermometer

Heating apparatus (e.g., oil bath or Thiele tube)[2]

Rubber band or wire for attachment

Procedure:

Sample Preparation: A few milliliters of molten 6-Methoxy-1-tetralone are placed into a

small test tube.

Capillary Insertion: A capillary tube, sealed at one end, is placed inside the test tube with its

open end submerged in the liquid.[5]

Apparatus Setup: The test tube assembly is attached to a thermometer. The entire setup is

then immersed in a heating bath (e.g., paraffin oil), ensuring the sample is below the oil level.

[3]

Heating: The bath is heated gently. As the temperature rises, air trapped in the capillary tube

will slowly bubble out.

Observation: The temperature at which a continuous and rapid stream of bubbles emerges

from the capillary tube is noted. Heating is then stopped.

Recording: The liquid will begin to cool and will eventually be drawn back into the capillary

tube. The temperature at which the liquid just begins to enter the capillary tube is the boiling

point of the sample at the current atmospheric pressure.[5] This is the point where the

external pressure equals the vapor pressure of the liquid.[3][5]
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Workflow for Boiling Point Determination (Micro Method)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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